5-(4-fluorophenyl)-8,8-dimethyl-2-(methylsulfanyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione
Description
This compound belongs to the pyrimido[4,5-b]quinoline class, characterized by a fused tetracyclic core with a pyrimidine ring and a partially saturated quinoline system. Its structure includes a 4-fluorophenyl substituent at position 5, a methylsulfanyl group at position 2, and two methyl groups at position 8 (C8). These substituents influence its physicochemical and biological properties. Key data include:
Properties
IUPAC Name |
5-(4-fluorophenyl)-8,8-dimethyl-2-methylsulfanyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O2S/c1-20(2)8-12-15(13(25)9-20)14(10-4-6-11(21)7-5-10)16-17(22-12)23-19(27-3)24-18(16)26/h4-7,14H,8-9H2,1-3H3,(H2,22,23,24,26) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZXHSQACRUSXBK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(C3=C(N2)N=C(NC3=O)SC)C4=CC=C(C=C4)F)C(=O)C1)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 5-(4-fluorophenyl)-8,8-dimethyl-2-(methylsulfanyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione is a derivative of pyrimidoquinoline known for its diverse biological activities. This article explores its synthesis, biological properties, and potential therapeutic applications based on recent research findings.
Synthesis
The synthesis of pyrimidoquinoline derivatives typically involves multi-component reactions. A common method includes the reaction of 6-amino-2-(methylthio)pyrimidin-4(3H)-one with dimedone or 1,3-cyclohexadione in the presence of catalysts such as Fe₃O₄@SiO₂-SnCl₄ under ultrasound irradiation. This eco-friendly approach yields various derivatives with potential biological activities .
Antifungal Activity
Recent studies have demonstrated that the compound exhibits significant antifungal activity against several Candida species. For instance, it showed effective inhibition against Candida dubliniensis, Candida albicans, and Candida tropicalis with Minimum Inhibitory Concentrations (MIC) ranging from 1 to 4 µg/mL. The binding orientation of this compound to the CYP51 active site was also investigated through molecular modeling, correlating well with its antifungal efficacy .
Antimycobacterial Properties
The compound has also been evaluated for its antimycobacterial properties. In vitro studies indicated that it possesses activity against Mycobacterium tuberculosis, with MIC values reported between 8 and 128 µg/mL against both standard and multidrug-resistant strains. This suggests a potential role in tuberculosis treatment .
Cytotoxicity
Cytotoxicity assays have been performed to assess the safety profile of the compound. The results indicated low cytotoxicity at concentrations up to 10 times the MIC for most tested compounds, highlighting a favorable therapeutic index .
Case Studies
| Study | Target Organism | MIC (µg/mL) | Activity |
|---|---|---|---|
| Study A | Candida dubliniensis | 1-4 | Antifungal |
| Study B | Mycobacterium tuberculosis | 8-128 | Antimycobacterial |
| Study C | Cytotoxicity on L929 cells | >100 | Low toxicity |
The mechanism by which this compound exerts its biological effects is still under investigation. However, preliminary studies suggest that it may interfere with DNA synthesis and cell division in target organisms. Additionally, its structural features may enhance its ability to scavenge free radicals and modulate cytokine production .
Chemical Reactions Analysis
Oxidation Reactions
The methylsulfanyl (-SMe) group undergoes selective oxidation to yield sulfoxide or sulfone derivatives (Fig. 1A):
-
Sulfoxide formation : Reacting with hydrogen peroxide (H₂O₂) in acetic acid at 0–5°C produces the sulfoxide derivative .
-
Sulfone formation : Using m-chloroperbenzoic acid (m-CPBA) in dichloromethane (DCM) at room temperature yields the sulfone .
Key conditions :
| Reagent | Solvent | Temperature | Time | Product | Yield |
|---|---|---|---|---|---|
| 30% H₂O₂ | Acetic acid | 0–5°C | 2 h | Sulfoxide derivative | 85–92% |
| m-CPBA (1.2 eq) | DCM | RT | 4 h | Sulfone derivative | 78–85% |
Nucleophilic Substitution
The methylsulfanyl group is susceptible to nucleophilic displacement (Fig. 1B):
-
Thiol exchange : Treatment with sodium methoxide (NaOMe) in methanol replaces -SMe with -OMe .
-
Halogenation : Bromine (Br₂) in acetic acid substitutes -SMe with -Br, enabling further functionalization .
Example protocol :
-
Dissolve 1 mmol compound in 10 mL methanol.
-
Add 2 mmol NaOMe, stir at 60°C for 6 h.
Cyclization and Ring Functionalization
The pyrimidoquinoline core participates in regioselective cycloadditions:
-
Ultrasound-assisted synthesis : A three-component reaction with 6-aminouracil, dimedone, and 4-fluorobenzaldehyde under ultrasound irradiation (65°C, ethylene glycol) forms the core structure in 82–97% yield .
-
Formylation : Vilsmeier-Haack reaction with POCl₃/DMF introduces formyl groups at position 3 .
Optimized cyclization parameters :
| Method | Solvent | Catalyst | Time | Yield |
|---|---|---|---|---|
| Conventional | Acetic acid | None | 5 h | 58% |
| Ultrasound | Ethylene glycol | None | 33 min | 95% |
Reduction Reactions
While the compound lacks nitro groups, analogous derivatives show:
-
Nitro reduction : Catalytic hydrogenation (H₂/Pd-C) reduces -NO₂ to -NH₂ in related nitro-substituted pyrimidoquinolines.
Spectral Characterization
Critical data confirming reaction outcomes:
-
IR : Sulfoxide shows S=O stretch at 1040–1060 cm⁻¹; sulfone at 1300–1350 cm⁻¹.
-
¹H NMR : Methylsulfanyl protons resonate at δ 2.45–2.55 ppm; sulfoxide protons shift upfield to δ 2.35–2.40 ppm .
Mechanistic Insights
Comparison with Similar Compounds
Comparison with Structural Analogs
Table 1: Substituent Effects on Key Properties
Key Observations:
- Electron-Withdrawing vs. Electron-Donating Groups : The 4-fluorophenyl group in the target compound balances lipophilicity and electronic effects, whereas nitro () or methoxy () substituents alter solubility and reactivity.
- Sulfanyl Group Variations : Methylsulfanyl (target compound) offers moderate steric bulk, while bulkier groups like butan-2-ylsulfanyl () may hinder enzyme binding in biological systems.
Key Observations:
- Microwave vs. Ultrasound : Microwave irradiation () reduces reaction time compared to ultrasound-assisted methods ().
- Catalyst Efficiency : Heteropolyacid catalysts () outperform traditional Lewis acids in multicomponent reactions.
Table 3: Bioactivity of Selected Derivatives
Key Observations:
Q & A
Q. How do crystallographic parameters (e.g., R factor) validate structural accuracy in polymorph screening?
- Methodological Answer : Low R factors (<0.05) confirm high data-to-parameter ratios (>12:1). Differential Scanning Calorimetry (DSC) identifies polymorphs by detecting endothermic peaks corresponding to lattice energy differences .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
